Cas no 1187927-58-7 ((S)-3-(3-Bromo-phenoxy)-pyrrolidine)

• Product Name: (S)-3-(3-Bromo-phenoxy)-pyrrolidine
• CAS No: 1187927-58-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD15475007
• CID: 2604038
• Update Time: 2025-06-12

(S)-3-(3-Bromo-phenoxy)-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-BroMophenoxy)-pyrrolidine HCl
• (S)-3-(3-BROMO-PHENOXY)-PYRROLIDINE
• (3S)-3-(3-bromophenoxy)pyrrolidine
• (S)-3-(3-bromophenoxy)pyrrolidine
• 9147AH
• NE63712
• (S)-3-(3-Bromo-phenoxy)-pyrrolidine

• MDL： MFCD15475007
• Inchi： 1S/C10H12BrNO/c11-8-2-1-3-9(6-8)13-10-4-5-12-7-10/h1-3,6,10,12H,4-5,7H2/t10-/m0/s1
• InChI Key： QLTUVIZNLSOEKT-JTQLQIEISA-N
• SMILES： BrC1=CC=CC(=C1)O[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (S)-3-(3-Bromo-phenoxy)-pyrrolidine

Compound Introduction: (S)-3-(3-Bromo-phenoxy)-pyrrolidine (CAS No. 1187927-58-7)

The compound (S)-3-(3-Bromo-phenoxy)-pyrrolidine (CAS No. 1187927-58-7) is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of bioactive agents. This compound belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a 3-bromo-phenoxy substituent in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

In recent years, there has been growing interest in the exploration of chiral compounds for pharmaceutical applications. The stereochemistry of a molecule can significantly influence its biological activity, efficacy, and safety profile. The (S)-configuration of the pyrrolidine ring in this compound is particularly noteworthy, as it may confer specific interactions with biological targets, leading to enhanced pharmacological effects. This aspect has been extensively studied in the context of developing enantiopure drugs that exhibit optimized therapeutic profiles.

The 3-bromo-phenoxy moiety is a key structural feature that contributes to the compound's reactivity and binding affinity. Bromine atoms are known to enhance metabolic stability and binding interactions due to their electronegativity and ability to form strong hydrogen bonds. This characteristic makes (S)-3-(3-Bromo-phenoxy)-pyrrolidine an attractive candidate for further derivatization and optimization in drug design. Researchers have leveraged this structural motif to develop novel compounds with improved pharmacokinetic properties and target specificity.

Current research in medicinal chemistry has highlighted the importance of biaryl structures in drug development. The phenoxy group in this compound not only provides a hydrophilic surface but also allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents, expanding the chemical space available for generating novel bioactive molecules. The bromine atom on the phenyl ring serves as an excellent handle for these transformations, facilitating the synthesis of complex derivatives.

The pyrrolidine ring is another critical component that influences the compound's biological behavior. Pyrrolidine derivatives have been extensively studied for their potential as kinase inhibitors, G protein-coupled receptor modulators, and other therapeutic applications. The (S)-configuration of the pyrrolidine stereocenter has been shown to enhance binding affinity and selectivity in several cases. This stereochemical preference underscores the importance of precise structural control in drug design, where even minor changes can significantly impact biological activity.

In the context of modern drug discovery, computational methods play a pivotal role in predicting and optimizing molecular properties. Molecular docking studies have been employed to evaluate the binding mode of (S)-3-(3-Bromo-phenoxy)-pyrrolidine with various biological targets. These studies have provided insights into how the compound interacts with its intended receptors, guiding further modifications to improve potency and selectivity. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure and reactivity of key functional groups within the molecule.

The synthesis of (S)-3-(3-Bromo-phenoxy)-pyrrolidine involves multi-step organic transformations that require careful optimization to achieve high yields and enantiopurity. One common approach involves asymmetric hydrogenation or chiral resolution techniques to obtain the desired (S)-configuration. Recent advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing reliance on hazardous reagents and improving overall process economics.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals, where pyrrolidine derivatives have shown promise as herbicides or insecticides due to their ability to disrupt essential biological pathways in pests. Furthermore, the unique structural features of this compound make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical research.

As our understanding of molecular interactions continues to evolve, so does our approach to drug design. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of promising candidates like (S)-3-(3-Bromo-phenoxy)-pyrrolidine. These computational tools can predict biological activity based on structural features, allowing researchers to prioritize compounds for experimental validation more efficiently than ever before.

In conclusion, (S)-3-(3-Bromo-phenoxy)-pyrrolidine (CAS No. 1187927-58-7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential. Its unique combination of stereochemistry and functional groups makes it a versatile scaffold for further exploration in medicinal chemistry research. As advancements continue in synthetic methodologies and computational biology, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery.